Cas no 73970-94-2 (1,2,4-Triazolidine-3,5-dione, 1-(1-methyl-2-propenyl)-4-phenyl-)

• Product Name: 1,2,4-Triazolidine-3,5-dione, 1-(1-methyl-2-propenyl)-4-phenyl-
• CAS No: 73970-94-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 541763
• PubChem ID: 13693908
• Update Time: 2025-04-19

1,2,4-Triazolidine-3,5-dione, 1-(1-methyl-2-propenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 1-(1-methyl-2-propenyl)-4-phenyl-
• 1-but-3-en-2-yl-4-phenyl-1,2,4-triazolidine-3,5-dione
• 73970-94-2
• DTXSID70546889
• 1-(But-3-en-2-yl)-4-phenyl-1,2,4-triazolidine-3,5-dione

• Inchi： 1S/C12H13N3O2/c1-3-9(2)15-12(17)14(11(16)13-15)10-7-5-4-6-8-10/h3-9H,1H2,2H3,(H,13,16)
• InChI Key： HQEPUNUDLKHJOU-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(NN1C(C=C)C)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų